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Introduction

Ethylhydrocupreine hydrochloride, also known as optochin, is a synthetic derivative of
hydroquinine. Historically explored for its therapeutic potential, it is now predominantly utilized
as a key diagnostic agent for the presumptive identification of Streptococcus pneumoniae. This
technical guide provides an in-depth overview of its chemical properties, structure, and
mechanism of action, tailored for a scientific audience.

Chemical Structure and Identification

Ethylhydrocupreine hydrochloride is a chiral molecule with a complex structure consisting of a
quinoline ring system linked to a quinuclidine moiety.

Table 1: Chemical Identification of Ethylhydrocupreine Hydrochloride
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Identifier Value

IUPAC Name (R)---INVALID-LINK--methanol hydrochloride[1]
CAS Number 3413-58-9[2][3]

Molecular Formula C21H28N202-HCI[Z]

CC[C@H]1CN2CC[C@H]1C[C@H]2--INVALID-

SMILES Strin
J LINK--O.CI[1][3]

Physicochemical Properties

The physicochemical properties of ethylhydrocupreine hydrochloride are crucial for its
application in diagnostic assays and for any further research into its biological activities.

Table 2: Physicochemical Properties of Ethylhydrocupreine Hydrochloride

Property Value
Molecular Weight 376.92 g/mol [2][4]
Melting Point 121-123 °CJ[3][5][6]

B Soluble in water (50 mg/mL), ethanol (50
Solubility

mg/ml), and DMSO (125 mg/mL).[3][7][8]

pKa Not readily available in the searched literature.
Appearance White to off-white solid.[8]

Experimental Protocols
Determination of Melting Point

Objective: To determine the melting point range of a crystalline solid, providing an indication of
its purity.

Methodology (Capillary Method):
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Sample Preparation: A small amount of the finely powdered, dry ethylhydrocupreine
hydrochloride is packed into a capillary tube to a height of 2-3 mm.[2]

Apparatus: A calibrated melting point apparatus equipped with a heating block and a
thermometer or an automated detection system is used.

Procedure: a. The capillary tube is placed in the heating block of the apparatus. b. The
sample is heated at a steady rate of 1-2 °C per minute. c. The temperature at which the first
drop of liquid appears is recorded as the onset of melting. d. The temperature at which the
last solid crystal melts is recorded as the completion of melting. e. The melting point is
reported as a range from the onset to the completion of melting. For a pure compound, this
range is typically narrow (0.5-2 °C).[1][6]

Determination of Aqueous Solubility

Objective: To determine the concentration of a saturated solution of a substance in water at a

specified temperature.

Methodology (Shake-Flask Method):

Preparation of Saturated Solution: An excess amount of ethylhydrocupreine hydrochloride is
added to a known volume of purified water in a sealed container.

Equilibration: The mixture is agitated at a constant temperature (e.g., 25 °C) for a sufficient
period (typically 24-48 hours) to ensure equilibrium is reached between the dissolved and
undissolved solid.[5]

Phase Separation: The undissolved solid is separated from the saturated solution by
centrifugation and/or filtration.

Analysis: The concentration of ethylhydrocupreine hydrochloride in the clear supernatant or
filtrate is determined using a suitable analytical method, such as UV-Vis spectrophotometry
or High-Performance Liquid Chromatography (HPLC).

Calculation: The solubility is expressed as the mass of the solute per volume of the solvent
(e.g., mg/mL).
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Mechanism of Action and Resistance

The primary mechanism of action of ethylhydrocupreine hydrochloride against Streptococcus
pneumoniae involves the inhibition of the membrane-bound FiFo H*-ATPase (ATP synthase).
This enzyme is crucial for maintaining the proton motive force and for ATP synthesis.

Signaling Pathway: Inhibition of H*-ATPase
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Caption: Inhibition of S. pneumoniae H*-ATPase by Ethylhydrocupreine Hydrochloride.

Resistance to ethylhydrocupreine hydrochloride in S. pneumoniae arises from point mutations
in the genes encoding the a-subunit (atpA) and c-subunit (atpC) of the Fo complex of the H*-
ATPase. These mutations alter the drug's binding site, reducing its inhibitory effect.

Logical Relationship: Mechanism of Optochin
Resistance
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Caption: Development of Optochin Resistance in Streptococcus pneumoniae.

Conclusion

Ethylhydrocupreine hydrochloride remains an indispensable tool in clinical microbiology for the
presumptive identification of Streptococcus pneumoniae. Its well-defined chemical properties
and specific mechanism of action provide a reliable basis for its diagnostic application.
Understanding the molecular basis of its activity and the mechanisms of resistance is crucial for
interpreting test results accurately and for monitoring the emergence of resistant strains.
Further research could focus on elucidating the precise binding interactions with the H*-
ATPase and exploring potential modifications to overcome resistance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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